Cas no 477-73-6 (Safranin)

• Product Name: Safranin
• CAS No: 477-73-6
• MF: C₂₀H₁₉ClN₄
• MW: 350.844662904739
• MDL: MFCD00011759
• CID: 37642
• PubChem ID: 87575746
• Update Time: 2026-05-14

Safranin Chemical and Physical Properties

Names and Identifiers

• 3,7-Diamino-2,8-dimethyl-5-phenylphenazin-5-ium chloride
• S NO 967
• SAFRANIN A
• SAFRANIN
• SAFRANINE
• SAFRANINE A,O,T,Y
• SAFRANINE B
• SAFRANINE O
• SAFRANINE ''O''
• Safranine T
• Basic Red 2
• 3,7-dimethyl-10-phenylphenazin-10-ium-2,8-diamine,chloride
• SAFRANINE O, C.I. 50240
• Safranin O
• 3,7-DiaMino-2,8-diMethyl-5-phenyl phenaziniuM chloride
• Basic Red 2,Cotton Red,Gossypimine
• C.I.50240
• Cotton red
• Gossypimine
• Hidaco safranine
• Safranin T
• Safranin Y or A
• Safranine A
• Safranine O,certified
• Safranine O,high purity biological stain
• Safranine Y
• Safranine-O chloride
• Tolusafranine
• C.I. 50240
• 3,7-Diamino-2,8-dimethyl-5-phenylphenazinium chloride
• C.I. Basic Red 2
• Safranine Zh
• Safranine G
• Safranine J
• Safranine TH
• Safranine TS
• Safranine YN
• Safranine OK
• Safranine GF
• Safranine TN
• Calcozine Red Y
• Leather Red HT
• Mitsui safranine T
• Brilliant safranine G
• Safranine Superfine G
• Brilliant safranine GR
• Brilliant safranine BR
• Mitsui
• Safranin

• MDL： MFCD00011759
• Inchi： 1S/C20H18N4.ClH/c1-12-8-17-19(10-15(12)21)24(14-6-4-3-5-7-14)20-11-16(22)13(2)9-18(20)23-17;/h3-11H,1-2H3,(H3,21,22);1H
• InChI Key： OARRHUQTFTUEOS-UHFFFAOYSA-N
• SMILES： [Cl-].[N+]1(C2C([H])=C([H])C([H])=C([H])C=2[H])C2C([H])=C(C(C([H])([H])[H])=C([H])C=2N=C2C([H])=C(C([H])([H])[H])C(=C([H])C=12)N([H])[H])N([H])[H]
• BRN： 3924099

Computed Properties

• Exact Mass: 350.13000
• Monoisotopic Mass: 350.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 68.8

Experimental Properties

• Color/Form: Reddish brown powder.
• Density: 0.986 g/mL at 20 °C
• Melting Point: >240℃ (decompose)
• Boiling Point: 507.14°C (rough estimate)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Refractive Index: n20/D 1.339
• PH: 10 (10g/l, H2O, 20℃)
• Solubility: H2O: soluble1mg/mL
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable.
• PSA: 68.81000
• LogP: 1.61230
• Sensitiveness: Sensitive to humidity
• Solubility: It is red in water and yellow fluorescent red in ethanol. It is green in concentrated sulfuric acid and red after dilution. The aqueous solution is added with sodium hydroxide to form a brownish red precipitate, which is blue and purple in the presence of concentrated sulfuric acid.
• pka: 6.4(at 25℃)
• Color index: 50240
• λmax: 530 nm

Safranin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319-H341
• Warning Statement： P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Hazardous Material transportation number：UN 1170 3/PG 3
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39-24/25-36-16
• RTECS：SG1623000
• Hazardous Material Identification：
• TSCA：Yes
• HazardClass：3
• PackingGroup：Ⅲ
• Risk Phrases：R36/38
• Safety Term：S24/25
• Storage Condition：Sealed storage.

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